Cas no 1695980-27-8 (4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester
• CAS No: 1695980-27-8
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5274914
• Update Time: 2025-10-29

4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester

• Inchi： 1S/C10H13N3O3/c1-3-16-10(15)9-6(2)5-12-8(13-9)4-7(11)14/h5H,3-4H2,1-2H3,(H2,11,14)
• InChI Key： CDCLBEXRHKKESZ-UHFFFAOYSA-N
• SMILES： C1(CC(N)=O)=NC=C(C)C(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester

4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester and CAS No. 1695980-27-8: A Comprehensive Overview

The compound 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester, identified by its CAS number CAS No. 1695980-27-8, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. Pyrimidines serve as fundamental structural units in nucleic acids, making them indispensable in biological systems. The specific modifications present in this compound, such as the ethyl ester group and the aminoalkyl side chain, contribute to its unique chemical and biological characteristics, positioning it as a potential candidate for further exploration in drug discovery and therapeutic applications.

In recent years, there has been a growing interest in pyrimidine derivatives due to their potential as pharmacophores in the development of new drugs. The structural features of 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester make it an intriguing subject for studying its interactions with biological targets. The presence of both polar and non-polar regions in its molecular structure suggests that it may exhibit a range of biological activities, including enzyme inhibition, receptor binding, and cellular signaling modulation.

One of the most compelling aspects of this compound is its potential role in addressing various therapeutic challenges. Current research indicates that pyrimidine-based molecules can interact with multiple biological pathways, making them valuable tools for developing treatments against a wide array of diseases. For instance, studies have shown that certain pyrimidine derivatives exhibit anti-inflammatory, antiviral, and anticancer properties. The specific modifications present in 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester may enhance its efficacy in these areas by improving solubility, bioavailability, and target specificity.

The ethyl ester group at the carboxyl position is particularly noteworthy, as it can influence the compound's pharmacokinetic profile. Ethyl esters are often used in drug design to enhance lipophilicity while maintaining water solubility, which is crucial for achieving optimal drug delivery and absorption. Additionally, the aminoalkyl side chain provides a site for further functionalization, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of potential drug candidates. These techniques have been instrumental in identifying promising molecules like 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester that exhibit favorable interactions with biological targets. By leveraging these computational tools, researchers can predict the compound's behavior before conducting expensive wet-lab experiments, thereby accelerating the drug discovery process.

In vitro studies have begun to shed light on the biological activity of this compound. Initial experiments suggest that it may interact with enzymes and receptors involved in critical cellular processes. For example, preliminary data indicate that it may inhibit certain kinases or modulate neurotransmitter activity. These findings are particularly exciting given the importance of these pathways in various diseases.

The synthesis of 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester presents an interesting challenge for synthetic chemists due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules with greater precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been employed to introduce the necessary functional groups while maintaining high yields and purity.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or as a building block for more complex molecules. The versatility of pyrimidine derivatives makes them valuable tools for interdisciplinary research across various scientific fields.

Ongoing research is focused on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning its chemical structure, researchers aim to enhance its potency, selectivity, and safety profile. This iterative process involves both computational modeling and experimental validation to ensure that each modification leads to improved performance.

The regulatory landscape for new drug development continues to evolve, with increasing emphasis on sustainability and ethical considerations. The use of innovative compounds like 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester must be balanced against environmental impact and resource utilization. Fortunately, advances in green chemistry principles offer promising solutions for minimizing waste and reducing energy consumption during synthesis.

In conclusion, the compound 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, ethyl ester, CAS No. 1695980-27-8, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.